Cas no 1311197-80-4 (5-Bromo-6-fluoro-1-methylbenzoimidazole)
1311197-80-4 structure
Product Name:5-Bromo-6-fluoro-1-methylbenzoimidazole
CAS No:1311197-80-4
MF:C8H6BrFN2
MW:229.049044132233
MDL:MFCD19237194
CID:1024677
PubChem ID:54758741
Update Time:2025-08-04
5-Bromo-6-fluoro-1-methylbenzoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole
- 5-bromo-6-fluoro-1-methylbenzimidazole
- 1311197-80-4
- 1H-Benzimidazole, 5-bromo-6-fluoro-1-methyl-
- AKOS015888561
- CS-0212275
- BS-20475
- SCHEMBL13137190
- MFCD19237194
- 5-BROMO-6-FLUORO-1-METHYL-1,3-BENZODIAZOLE
- 5-Bromo-6-fluoro-1-methyl-1H-benzimidazole
- 5-Bromo-6-fluoro-1-methylbenzoimidazole
- 5-bromo-6-fluoro-1-methyl-1H-1,3-benzodiazole
- A888587
- DTXSID60716498
-
- MDL: MFCD19237194
- Inchi: 1S/C8H6BrFN2/c1-12-4-11-7-2-5(9)6(10)3-8(7)12/h2-4H,1H3
- InChI Key: KTMVULBZDALTGP-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)N=CN2C)F
Computed Properties
- Exact Mass: 227.97000
- Monoisotopic Mass: 227.96984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 316.7±45.0 °C at 760 mmHg
- Flash Point: 145.3±28.7 °C
- PSA: 17.82000
- LogP: 2.47490
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Bromo-6-fluoro-1-methylbenzoimidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromo-6-fluoro-1-methylbenzoimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127055-1g |
5-bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 1g |
$281 | 2021-06-09 | |
| Chemenu | CM127055-5g |
5-bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 5g |
$1010 | 2021-06-09 | |
| TRC | B692533-25mg |
5-Bromo-6-fluoro-1-methylbenzoimidazole |
1311197-80-4 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692533-50mg |
5-Bromo-6-fluoro-1-methylbenzoimidazole |
1311197-80-4 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B692533-100mg |
5-Bromo-6-fluoro-1-methylbenzoimidazole |
1311197-80-4 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B692533-250mg |
5-Bromo-6-fluoro-1-methylbenzoimidazole |
1311197-80-4 | 250mg |
$ 98.00 | 2023-04-18 | ||
| Fluorochem | 211364-250mg |
5-Bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 250mg |
£125.00 | 2022-02-28 | |
| Fluorochem | 211364-1g |
5-Bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 1g |
£250.00 | 2022-02-28 | |
| Fluorochem | 211364-5g |
5-Bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 5g |
£900.00 | 2022-02-28 | |
| Chemenu | CM127055-1g |
5-bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole |
1311197-80-4 | 95% | 1g |
$281 | 2024-08-02 |
5-Bromo-6-fluoro-1-methylbenzoimidazole Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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